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Compound of Interest

Compound Name: 1-Bromo-3-methoxypropanol

Cat. No.: B15342849 Get Quote

Technical Guide: 1-Bromo-3-methoxypropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Bromo-3-methoxypropane. The information is presented to support its

application in research, particularly in the context of organic synthesis and drug development.

Core Chemical Data
1-Bromo-3-methoxypropane is a bifunctional organic compound containing both a bromo and a

methoxy group. Its key quantitative data are summarized in the table below for ease of

reference and comparison.
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Property Value Source(s)

Molecular Formula C4H9BrO [1][2]

Molecular Weight 153.02 g/mol [1][2]

CAS Number 36865-41-5 [1][3]

Density 1.36 g/cm³ [1]

Boiling Point 121 °C at 1013 hPa [1]

Flash Point 43 °C [1]

Vapor Pressure 6.6 hPa at 20 °C [1]

pH 6-7 (in H₂O) [1]

Synthetic Utility: Role as an Alkylating Agent
1-Bromo-3-methoxypropane is primarily utilized in organic synthesis as an alkylating agent.

The presence of a bromine atom, a good leaving group, facilitates nucleophilic substitution

reactions. This allows for the introduction of the 3-methoxypropyl group onto various

nucleophiles such as alcohols, amines, and thiols. A common application is in the Williamson

ether synthesis.

No specific biological signaling pathways have been identified for 1-Bromo-3-methoxypropane

itself, as its primary role in a drug development context would be as a building block or

intermediate in the synthesis of more complex, biologically active molecules.

Below is a generalized workflow illustrating the role of 1-Bromo-3-methoxypropane as an

alkylating agent in a nucleophilic substitution reaction.
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Caption: General Alkylation Workflow.

Experimental Protocols
Detailed experimental protocols for reactions involving 1-Bromo-3-methoxypropane will be

highly specific to the desired product and the nature of the nucleophile. However, a general

procedure for a nucleophilic substitution reaction would involve the following steps:

Dissolution: The chosen nucleophile is dissolved in a suitable aprotic polar solvent (e.g.,

DMF, DMSO, or acetone).

Deprotonation (if necessary): If the nucleophile is a neutral species (e.g., an alcohol or a

thiol), a non-nucleophilic base (e.g., sodium hydride) is added to generate the corresponding

alkoxide or thiolate. This step is typically performed under an inert atmosphere (e.g., nitrogen

or argon) to prevent side reactions with atmospheric moisture.

Addition of Alkylating Agent: 1-Bromo-3-methoxypropane is added to the solution, often

dropwise, to control the reaction rate and temperature.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as thin-layer chromatography (TLC) or gas chromatography (GC), until the

starting material is consumed.

Work-up: Upon completion, the reaction mixture is typically quenched with water or an

aqueous salt solution. The product is then extracted into an organic solvent.
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Purification: The crude product is purified using standard laboratory techniques such as

distillation or column chromatography to yield the final, pure alkylated product.

Note: The user's original query mentioned "1-Bromo-3-methoxypropanol". This is likely a

typographical error, as the widely documented compound is 1-Bromo-3-methoxypropane. All

data presented here pertains to the latter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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